(1S,6S,7R)-7-hydroxy-7a-(hydroxymethyl)-6-methyl-1-(propan-2-yl)-hexahydropyrrolo[1,2-c][1,3]oxazol-5-one

• Molecular Formula: C11H19NO4
• Molecular Weight: 229.27 g/mol
• IUPAC Name: (1S,6S,7R)-7-hydroxy-7a-(hydroxymethyl)-6-methyl-1-propan-2-yl-1,3,6,7-tetrahydropyrrolo[1,2-c][1,3]oxazol-5-one
• InChI: InChI=1S/C11H19NO4/c1-6(2)9-11(4-13)8(14)7(3)10(15)12(11)5-16-9/h6-9,13-14H,4-5H2,1-3H3/t7-,8+,9-,11?/m0/s1
• InChI Key: WSCSAVPTKSPACL-ZDFLMOLOSA-N
• Isomeric SMILES: C[C@H]1[C@H](C2([C@@H](OCN2C1=O)C(C)C)CO)O
• Canonical SMILES: CC1C(C2(C(OCN2C1=O)C(C)C)CO)O

Description

The compound (1S,6S,7R)-7-hydroxy-7a-(hydroxymethyl)-6-methyl-1-(propan-2-yl)-hexahydropyrrolo[1,2-c][1,3]oxazol-5-one is a complex organic molecule with a unique structure This compound features a hexahydropyrrolo[1,2-c][1,3]oxazole core, which is a fused bicyclic system containing both nitrogen and oxygen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1S,6S,7R)-7-hydroxy-7a-(hydroxymethyl)-6-methyl-1-(propan-2-yl)-hexahydropyrrolo[1,2-c][1,3]oxazol-5-one typically involves multiple steps, starting from readily available starting materials One common approach is to use a cyclization reaction to form the hexahydropyrrolo[1,2-c][1,3]oxazole core This can be achieved through the reaction of an appropriate amino alcohol with a suitable carbonyl compound under acidic or basic conditions

Industrial Production Methods

Industrial production of this compound may involve optimizing the synthetic route to maximize yield and minimize costs. This can include the use of continuous flow reactors, which allow for better control of reaction conditions and improved scalability. Additionally, the use of green chemistry principles, such as solvent-free reactions and the use of renewable starting materials, can be employed to make the production process more environmentally friendly.

Chemical Reactions Analysis

Types of Reactions

The compound (1S,6S,7R)-7-hydroxy-7a-(hydroxymethyl)-6-methyl-1-(propan-2-yl)-hexahydropyrrolo[1,2-c][1,3]oxazol-5-one can undergo various types of chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form carbonyl compounds using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The carbonyl groups can be reduced back to hydroxyl groups using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The hydroxyl groups can be substituted with other functional groups, such as halides, using reagents like thionyl chloride or phosphorus tribromide.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

Substitution: Thionyl chloride (SOCl2), phosphorus tribromide (PBr3)

Major Products Formed

Oxidation: Formation of ketones or aldehydes

Reduction: Formation of alcohols

Substitution: Formation of halides or other substituted derivatives

Scientific Research Applications

The compound (1S,6S,7R)-7-hydroxy-7a-(hydroxymethyl)-6-methyl-1-(propan-2-yl)-hexahydropyrrolo[1,2-c][1,3]oxazol-5-one has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic effects, such as its ability to modulate specific biological pathways.

Industry: Utilized in the development of new materials and as a catalyst in certain industrial processes.

Mechanism of Action

The mechanism of action of (1S,6S,7R)-7-hydroxy-7a-(hydroxymethyl)-6-methyl-1-(propan-2-yl)-hexahydropyrrolo[1,2-c][1,3]oxazol-5-one involves its interaction with specific molecular targets and pathways. The hydroxyl and methyl groups play a crucial role in its binding affinity and specificity towards these targets. The compound can modulate various biological pathways by interacting with enzymes, receptors, or other proteins, leading to changes in cellular processes and physiological responses.

Comparison with Similar Compounds

Similar Compounds

(1S,6S,7R)-7-hydroxy-7a-(hydroxymethyl)-6-methyl-1-(propan-2-yl)-hexahydropyrrolo[1,2-c][1,3]oxazol-5-one: Unique due to its specific functional groups and bicyclic structure.

Hexahydropyrrolo[1,2-c][1,3]oxazole derivatives: Similar core structure but different functional groups.

Amino alcohols: Similar functional groups but different core structures.

Uniqueness

The uniqueness of (1S,6S,7R)-7-hydroxy-7a-(hydroxymethyl)-6-methyl-1-(propan-2-yl)-hexahydropyrrolo[1,2-c][1,3]oxazol-5-one lies in its specific combination of functional groups and its bicyclic core structure, which confer distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications.